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Compound of Interest

Compound Name: MSI-1436 lactate

Cat. No.: B10800591 Get Quote

For researchers, scientists, and drug development professionals working with MSI-1436
lactate, a selective, non-competitive inhibitor of the enzyme protein-tyrosine phosphatase 1B

(PTP1B), adherence to proper safety and handling protocols is paramount.[1][2] While the

Safety Data Sheet (SDS) for MSI-1436 lactate indicates that it is not classified as a hazardous

substance or mixture, observing standard laboratory safety precautions is essential to ensure a

safe working environment.[3] This guide provides a comprehensive overview of the necessary

personal protective equipment (PPE), and the procedural steps for safe handling and disposal.

Personal Protective Equipment (PPE)
A summary of the recommended personal protective equipment when handling MSI-1436
lactate is provided in the table below. These recommendations are based on standard

laboratory safety practices for handling non-hazardous chemical compounds.
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Body Part
Personal Protective
Equipment

Specifications

Eyes Safety Glasses or Goggles
Must be worn to prevent eye

contact with the substance.[3]

Hands Chemical-resistant Gloves
Nitrile or other suitable material

to avoid skin contact.

Body Laboratory Coat
To protect clothing and skin

from accidental spills.

Respiratory Use in a well-ventilated area

Avoid inhalation of dust or

aerosols by handling in a fume

hood or area with good

exhaust ventilation.[3]

Operational and Disposal Plan
Handling:

Engineering Controls: Work in a well-ventilated area. The use of a chemical fume hood is

recommended to minimize inhalation exposure. An accessible safety shower and eye wash

station should be available.

Procedural Controls: Avoid the formation of dust and aerosols. Keep the container tightly

sealed when not in use.

Hygiene: Wash hands thoroughly after handling.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water, removing any contact lenses. Seek

medical attention.

Skin Contact: Rinse the affected skin area with copious amounts of water. Remove

contaminated clothing. If irritation persists, consult a physician.
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Inhalation: Move to an area with fresh air. If breathing becomes difficult, seek medical

assistance.

Ingestion: Wash out the mouth with water. Do not induce vomiting. Call a physician for

guidance.

Storage:

Store in a cool, well-ventilated place.

Keep the container tightly sealed and protected from direct sunlight and moisture.

Recommended storage temperature is 4°C for sealed storage. For solutions in solvent, store

at -80°C for up to 2 years or -20°C for up to 1 year.

Disposal: As MSI-1436 lactate is not classified as a hazardous substance, disposal should

follow local regulations for non-hazardous chemical waste. Consult your institution's

environmental health and safety (EHS) office for specific guidance on chemical waste disposal.

Experimental Workflow: Safe Handling and Disposal
of MSI-1436 Lactate
The following diagram illustrates the logical workflow for the safe handling and disposal of MSI-
1436 lactate in a laboratory setting.
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Start: Receive MSI-1436 Lactate

Store in a cool, well-ventilated area (4°C)
Keep container sealed

Prepare for experiment in a
well-ventilated area (fume hood)

Don appropriate PPE:
- Safety glasses

- Lab coat
- Gloves

Handle MSI-1436 Lactate:
- Avoid dust/aerosol formation

- Avoid contact with eyes and skin
- Avoid inhalation

Spill?

Follow institutional spill cleanup procedures for non-hazardous materials

Yes

Conduct Experiment

No

Collect waste in a designated,
labeled container

Decontaminate work surfaces
and equipment

Remove PPE and wash hands thoroughly

Dispose of waste according to
institutional and local regulations

for non-hazardous chemical waste

End

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of MSI-1436 Lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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